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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Bedaquiline, marketed under the brand name Sirturo, represents a significant breakthrough in

the fight against multidrug-resistant tuberculosis (MDR-TB), being the first new TB drug with a

novel mechanism of action to be approved in over 40 years.[1][2][3] Discovered by a team at

Janssen Pharmaceutica, it targets the proton pump of mycobacterial ATP synthase, a crucial

enzyme for the energy supply of Mycobacterium tuberculosis.[1][4][5] This document provides

an in-depth technical overview of the discovery, development, and synthesis of Bedaquiline and

its labeled forms, intended for researchers and professionals in the field of drug development. It

includes a compilation of key quantitative data, detailed experimental protocols, and

visualizations of relevant pathways and workflows.

Discovery and Development
The journey of Bedaquiline's development was a lengthy one, spanning nearly two decades of

research and clinical trials.[6] It was first described in 2004 at the Interscience Conference on

Antimicrobial Agents and Chemotherapy (ICAAC) meeting after being in development for over

seven years.[1] The discovery process involved screening thousands of compounds to identify
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one that effectively blocked ATP synthase, the power source of the TB bacterium.[3] This initial

lead was then chemically refined to produce the highly effective Bedaquiline.[3]

Bedaquiline received accelerated approval from the U.S. Food and Drug Administration (FDA)

in 2012 for the treatment of MDR-TB as part of a combination therapy.[1][4][7] This was

followed by conditional approval in the European Union in 2014.[6] The World Health

Organization (WHO) has included Bedaquiline on its List of Essential Medicines.[1]

Clinical Trials
Bedaquiline has undergone several clinical trials to establish its safety and efficacy. Phase IIb

studies demonstrated its effectiveness in treating multidrug-resistant tuberculosis.[1] The

STREAM stage 2 trial, a phase 3 study, confirmed the clinical benefit of bedaquiline-containing

regimens.[7] This trial compared a 9-month all-oral bedaquiline-containing regimen to a 9-

month injectable-containing regimen and found that 83% of patients in the oral regimen group

had a favorable outcome compared to 71% in the control group.[7]

Mechanism of Action
Bedaquiline belongs to the diarylquinoline class of antimycobacterial drugs.[1][8] Its unique

mechanism of action involves the inhibition of the c-subunit of the F1Fo-ATP synthase in

Mycobacterium tuberculosis, which is essential for generating ATP, the cell's primary energy

currency.[5][8][9] This inhibition disrupts the proton pump of the ATP synthase, leading to a

bactericidal effect.[1][4] While the bactericidal effect is potent, the onset of cell death occurs

several days after treatment initiation.[1]

Recent research has suggested multiple mechanisms by which Bedaquiline interacts with ATP

synthase. The primary, direct mechanism involves Bedaquiline binding to the c-ring of the

enzyme, physically blocking its rotation and thus inhibiting ATP synthesis.[9] An indirect

mechanism proposes that Bedaquiline uncouples electron transport from ATP synthesis.[9] A

second, more controversial direct mechanism suggests that Bedaquiline binds to the ε-subunit

of the enzyme, disrupting the link between c-ring rotation and ATP synthesis.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://timesofindia.indiatimes.com/city/chandigarh/breaking-barriers-in-tb-treatment-the-untold-story-of-bedaquilines-development/articleshow/119473279.cms
https://timesofindia.indiatimes.com/city/chandigarh/breaking-barriers-in-tb-treatment-the-untold-story-of-bedaquilines-development/articleshow/119473279.cms
https://en.wikipedia.org/wiki/Bedaquiline
https://www.newtbdrugs.org/pipeline/compound/bedaquiline-0
https://www.medscape.com/viewarticle/bedaquiline-receives-full-fda-approval-pulmonary-mdr-tb-2024a1000cty
https://www.amrindustryalliance.org/case-study/sirturo-bedaquiline-development-launch/
https://en.wikipedia.org/wiki/Bedaquiline
https://en.wikipedia.org/wiki/Bedaquiline
https://www.medscape.com/viewarticle/bedaquiline-receives-full-fda-approval-pulmonary-mdr-tb-2024a1000cty
https://www.medscape.com/viewarticle/bedaquiline-receives-full-fda-approval-pulmonary-mdr-tb-2024a1000cty
https://en.wikipedia.org/wiki/Bedaquiline
https://go.drugbank.com/drugs/DB08903
https://pmc.ncbi.nlm.nih.gov/articles/PMC6336660/
https://go.drugbank.com/drugs/DB08903
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://en.wikipedia.org/wiki/Bedaquiline
https://www.newtbdrugs.org/pipeline/compound/bedaquiline-0
https://en.wikipedia.org/wiki/Bedaquiline
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://www.proquest.com/openview/cfa6c656c4821092510dd0b72219a968/1?pq-origsite=gscholar&cbl=2032437
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bedaquiline's Mechanism of Action on M. tuberculosis ATP Synthase
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General Workflow for Bedaquiline Synthesis

Starting Materials
(e.g., 3-benzylquinoline derivative,

3-(dimethylamino)phenylpropan-1-one)

Lithiation/Deprotonation
(e.g., using LDA or a chiral base)

Nucleophilic Addition

Separation of Diastereomers
(e.g., crystallization, chromatography)

Chiral Resolution
(e.g., using a resolving agent or chiral SFC)

Bedaquiline (1R, 2S isomer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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